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Ethylene-vinyl acetate (EVA) copolymers are versatile thermoplastics widely utilized in the
biomedical and pharmaceutical fields for applications such as drug delivery systems, medical
tubing, and flexible containers. Their biocompatibility, flexibility, and tunable mechanical
properties make them ideal candidates for these demanding applications. The mechanical
behavior of EVA copolymers is intrinsically linked to their molecular characteristics, primarily the
molecular weight and the vinyl acetate (VA) content. This technical guide provides a
comprehensive overview of the relationship between the molecular weight of EVA copolymers
and their key mechanical properties.

The Influence of Molecular Weight on Mechanical
Properties

The molecular weight of a polymer is a critical determinant of its mechanical performance. In
EVA copolymers, a higher molecular weight generally leads to increased intermolecular
entanglements, which in turn enhances the material's strength and toughness. Conversely, a
lower molecular weight results in shorter polymer chains with fewer entanglements, leading to a
softer and more easily processable material.

The melt flow index (MFI) is inversely proportional to the molecular weight of the polymer; a
lower MFI indicates a higher molecular weight.[1] Therefore, by examining the MFI, one can
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infer the relative molecular weight of different EVA grades.
Key Mechanical Properties and Their Dependence on Molecular Weight:

Tensile Strength: This property, which measures the maximum stress a material can
withstand while being stretched or pulled, generally increases with higher molecular weight.
Longer polymer chains are more effective at distributing stress, leading to a stronger
material.[1]

Elongation at Break: Representing the extent to which a material can be stretched before it
breaks, elongation at break is also positively influenced by higher molecular weight.
Increased chain entanglement allows the material to deform more significantly before failure.

Young's Modulus (Tensile Modulus): This is a measure of a material's stiffness. The effect of
molecular weight on Young's modulus is less direct than on tensile strength and elongation.
While higher molecular weight can contribute to a more robust network, the vinyl acetate
content and crystallinity play a more dominant role in determining the stiffness of EVA
copolymers.

Hardness: Hardness, or the resistance of a material to localized plastic deformation, tends to
increase with higher molecular weight due to the more entangled polymer network.

Melt Flow Index (MFI): As a measure of the ease of flow of a molten polymer, the MFI is
inversely related to molecular weight.[1] EVA grades with higher molecular weights have
higher melt viscosities and therefore lower MFIs.

Quantitative Data on Mechanical Properties

The following tables summarize the typical mechanical properties of EVA copolymers with
varying molecular weights (as indicated by their melt flow index) and vinyl acetate content. It is
important to note that these values are representative and can vary depending on the specific
grade and processing conditions.

Table 1: Mechanical Properties of EVA Copolymers with Varying Melt Flow Index (and thus
Molecular Weight)
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EVA Grade 1 EVA Grade 2 EVA Grade 3

Property (Low MW, High (Medium MW, (High MW, Low Test Method
MFI) Medium MFI) MFI)
Melt Flow Index
] 365-440 38.0-48.0 2.6-34 ASTM D1238
(9/10 min)
Tensile Strength
~10 ~15 ~19 ASTM D638
at Break (MPa)
Elongation at
~900 ~800 ~700 ASTM D638
Break (%)
Shore Hardness ~A65 ~A80 ~A93 / D45 ASTM D2240

Note: The data in this table is synthesized from multiple sources to illustrate the general trend.
Specific values can be found in the datasheets of commercial EVA grades.[2][3]

Table 2: Influence of Vinyl Acetate Content on Mechanical Properties of EVA Copolymers

EVA (10% EVA (18% EVA (28% EVA (33% Test

Property

VA) VA) VA) VA) Method
Tensile
Strength ~35 ~20 ~15 ~10 ASTM D638
(MPa)
Elongation at

~300-800 ~750 ~850 ~900 ASTM D638
Break (%)
Young's
Modulus 0.015-0.080 ~0.04 ~0.02 ~0.007 ASTM D638
(GPa)
Shore

~D40-50 ~A90 ~A80 ~A65 ASTM D2240
Hardness

Note: This table illustrates that with increasing vinyl acetate content, EVA copolymers generally
become more flexible (lower modulus and hardness) and have higher elongation, while their
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tensile strength decreases.[4][5][6]

Experimental Protocols

The following are detailed methodologies for the key experiments used to determine the
mechanical properties of EVA copolymers.

3.1. Tensile Properties (ASTM D638)

This test method is used to determine the tensile properties of plastics, including tensile
strength, elongation, and Young's modulus.[7][8][9][10][11]

e Specimen Preparation: Test specimens are typically prepared by injection molding or by
machining from a compression-molded sheet.[9] The standard specimen is dumbbell-shaped
(Type I is preferred for rigid plastics) to ensure that failure occurs in the central, narrower
section.[7][9]

o Apparatus: A universal testing machine (UTM) equipped with grips to hold the specimen, a
load cell to measure the applied force, and an extensometer to measure the elongation is
used.[8]

e Procedure:

o

The width and thickness of the narrow section of the specimen are measured.

[¢]

The specimen is mounted in the grips of the UTM.

[¢]

The extensometer is attached to the specimen's gauge length.

o

Atensile load is applied at a constant crosshead speed until the specimen fractures.[11]
The speed is determined by the material specification.[10]

o

The force and elongation are recorded continuously throughout the test.
o Calculations:

o Tensile Strength: The maximum stress applied before the specimen breaks.
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o Elongation at Break: The percentage increase in the original gauge length at the point of
fracture.

o Young's Modulus: The slope of the initial linear portion of the stress-strain curve.

3.2. Hardness (ASTM D2240)

This method measures the indentation hardness of rubber and plastic materials using a
durometer.[12][13][14][15][16]

o Apparatus: A durometer, which consists of a calibrated spring that applies a specific pressure
to an indenter foot. Different scales (e.g., Shore A for softer materials and Shore D for harder
materials) use different indenter shapes and spring forces.[16]

e Procedure:

[¢]

The test specimen should have a minimum thickness of 6.4 mm (0.25 inches).[16]

[¢]

The specimen is placed on a hard, flat surface.

[e]

The durometer is pressed firmly and vertically onto the specimen.

o

The hardness reading is taken immediately after the indenter foot makes full contact with
the specimen.

e Reporting: The result is reported as a dimensionless number on the specific Shore scale
used (e.g., 80 Shore A).

3.3. Melt Flow Index (MFI) (ASTM D1238)

This test measures the rate of extrusion of a molten thermoplastic resin through a die of a
specified length and diameter under prescribed conditions of temperature and load.[17][18][19]
[20][21]

o Apparatus: An extrusion plastometer, which consists of a heated barrel, a piston, and a
standard die.

e Procedure (Procedure A):
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[e]

A specified amount of the polymer is loaded into the barrel of the plastometer, which is
preheated to a specific temperature (e.g., 190 °C for EVA).

[e]

A specified weight is placed on the piston to apply a constant load.

o

After a preheating time, the molten polymer is allowed to extrude through the die.

[¢]

The extrudate is cut at regular intervals, and the collected samples are weighed.

» Calculation: The MFI is calculated as the weight of the polymer extruded in grams over a 10-
minute period.
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Caption: Relationship between EVA molecular weight and its key mechanical and processing
properties.
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Caption: A typical workflow for the mechanical characterization of EVA copolymers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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